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Compound of Interest

Compound Name: UCK2 Inhibitor-3

Cat. No.: B12390530 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling UCK2 Inhibitor-3. Adherence to these procedures is

essential for personal safety and to ensure the integrity of the compound. UCK2 Inhibitor-3 is

a non-competitive inhibitor of uridine-cytidine kinase 2 (UCK2) and also shows inhibitory activity

against DNA polymerase eta and kappa.[1][2] While a specific Safety Data Sheet (SDS) for

UCK2 Inhibitor-3 is not readily available, the following guidelines are based on best practices

for handling potent small molecule kinase inhibitors.[3][4][5]

Physicochemical and Hazard Information
Proper storage and handling are critical to maintain the stability and activity of UCK2 Inhibitor-
3.

Property Value

Molecular Formula C₁₉H₁₃BrFN₅O₂S

CAS Number 2376687-49-7

Molecular Weight 502.31 g/mol

Storage Store at -20°C.

Hazard Profile
Potent kinase inhibitor. Handle with caution as

with all chemicals of unknown toxicity.
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Personal Protective Equipment (PPE) and
Engineering Controls
The use of appropriate PPE is the primary defense against chemical exposure. The following

PPE is mandatory for all stages of handling UCK2 Inhibitor-3.

PPE Category Item Specifications

Hand Protection Nitrile Gloves

Double-gloving is

recommended. Change gloves

immediately if contaminated.

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory.

Body Protection Laboratory Coat

Fully buttoned to protect

against contamination of

personal clothing.

Respiratory Protection Chemical Fume Hood

All handling of solid UCK2

Inhibitor-3 and preparation of

solutions must be performed in

a certified chemical fume hood

to prevent inhalation.

Operational and Disposal Plans
A systematic approach to handling and disposal is essential to minimize exposure and maintain

compound integrity.

Experimental Protocols
1. Receiving and Storage:

Upon receipt, inspect the container for any signs of damage or leakage.

It is recommended to store UCK2 Inhibitor-3 at -20°C.

2. Preparation of Stock Solutions:
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Objective: To accurately prepare a stock solution for experimental use.

Materials:

UCK2 Inhibitor-3 powder

Anhydrous Dimethyl sulfoxide (DMSO) or other appropriate solvent

Sterile, chemical-resistant vials

Calibrated pipettes and sterile, filtered tips

Procedure:

Ensure all work is conducted within a certified chemical fume hood.

Don all required PPE as specified in the table above.

Allow the vial of UCK2 Inhibitor-3 powder to equilibrate to room temperature before

opening to prevent condensation.

Carefully weigh the desired amount of the compound. Handle the solid form gently to

avoid generating dust.

Slowly add the desired solvent to the vial containing the solid UCK2 Inhibitor-3.

Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.

It is advisable to aliquot the stock solution into smaller, single-use volumes to prevent

repeated freeze-thaw cycles.

Clearly label all vials with the compound name, concentration, solvent, date of preparation,

and appropriate hazard warnings.

Store stock solutions at -20°C or as recommended to maintain stability.

3. Spill Management:

Evacuate: Clear the area of all personnel.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b12390530?utm_src=pdf-body
https://www.benchchem.com/product/b12390530?utm_src=pdf-body
https://www.benchchem.com/product/b12390530?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilate: Ensure the area is well-ventilated.

Contain: For a solid spill, gently cover it with a damp paper towel to avoid raising dust. For a

liquid spill, absorb it with an inert material such as vermiculite or sand.

Clean: Use appropriate cleaning agents and decontaminate the area.

Dispose: Collect all contaminated materials in a sealed, labeled hazardous waste container.

Disposal Plan
All waste materials contaminated with UCK2 Inhibitor-3 must be treated as hazardous

chemical waste.

Solid Waste: This includes empty vials, contaminated gloves, pipette tips, and any other

disposable materials that have come into contact with the compound. Place these items in a

designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all solutions containing UCK2 Inhibitor-3 in a clearly labeled, sealed

hazardous waste container.

Workflow and Signaling Pathway Diagrams
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Caption: Workflow for safe handling of UCK2 Inhibitor-3.
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Caption: Inhibition of the pyrimidine salvage pathway by UCK2 Inhibitor-3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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